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Compound of Interest

Compound Name:
(S)-2-Amino-3,3-diphenylpropan-

1-ol

Cat. No.: B576095 Get Quote

Technical Guide: (S)-2-Amino-3,3-
diphenylpropan-1-ol
For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-2-Amino-3,3-diphenylpropan-1-ol is a chiral amino alcohol. Its structure, featuring a

stereocenter and two phenyl groups, makes it a valuable building block in asymmetric

synthesis and a potential scaffold in medicinal chemistry. This document provides a

comprehensive overview of its physical and chemical properties, along with relevant

experimental protocols.

Chemical and Physical Properties
The fundamental properties of (S)-2-Amino-3,3-diphenylpropan-1-ol are summarized below.

Table 1: General Information
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Identifier Value

IUPAC Name (2S)-2-amino-3,3-diphenylpropan-1-ol[1]

CAS Number 162118-01-6[1]

Molecular Formula C₁₅H₁₇NO[1]

Molecular Weight 227.31 g/mol [1]

SMILES
OC--INVALID-LINK--

C(C1=CC=CC=C1)C2=CC=CC=C2[1]

Table 2: Physical Properties
Property Value

Purity ≥95%[1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Optical Rotation Data not available

Note: Specific quantitative data for melting point, boiling point, solubility, and optical rotation for

(S)-2-Amino-3,3-diphenylpropan-1-ol are not readily available in the public domain. These

properties would need to be determined experimentally.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of (S)-2-Amino-3,3-
diphenylpropan-1-ol are not extensively published. However, general methodologies for the

synthesis of similar amino alcohols and their analysis are well-established.

Synthesis
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A plausible synthetic route to (S)-2-Amino-3,3-diphenylpropan-1-ol could involve the

reduction of the corresponding amino acid, (S)-2-amino-3,3-diphenylpropanoic acid, or its ester

derivative. This is a common method for the preparation of amino alcohols.

General Protocol for the Reduction of an Amino Acid:

Esterification (Optional but Recommended): The carboxylic acid of the parent amino acid is

often protected as an ester (e.g., methyl or ethyl ester) to prevent side reactions with the

reducing agent. This can be achieved by reacting the amino acid with the corresponding

alcohol under acidic conditions (e.g., using thionyl chloride or a strong acid catalyst).

Reduction: The amino ester is dissolved in a suitable anhydrous solvent, such as

tetrahydrofuran (THF) or diethyl ether. A reducing agent, typically lithium aluminum hydride

(LiAlH₄) or another suitable hydride, is added portion-wise at a reduced temperature (e.g., 0

°C) under an inert atmosphere (e.g., nitrogen or argon).

Work-up: After the reaction is complete, it is carefully quenched by the sequential addition of

water and an aqueous base (e.g., NaOH solution) to precipitate the aluminum salts.

Extraction and Purification: The product is extracted from the reaction mixture with an

organic solvent. The combined organic layers are then dried over an anhydrous salt (e.g.,

Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude

product can be further purified by techniques such as column chromatography or

recrystallization.

General Synthesis Workflow

Starting Material
((S)-2-amino-3,3-

diphenylpropanoic acid)

Esterification
(e.g., SOCl₂, ROH)

Step 1 Amino Ester Intermediate Reduction
(e.g., LiAlH₄ in THF)

Step 2 Crude Product Purification
(e.g., Column Chromatography)

Step 3
Final Product

((S)-2-Amino-3,3-
diphenylpropan-1-ol)

Click to download full resolution via product page

Caption: General workflow for the synthesis of (S)-2-Amino-3,3-diphenylpropan-1-ol.
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The purity and identity of (S)-2-Amino-3,3-diphenylpropan-1-ol can be determined using a

combination of chromatographic and spectroscopic techniques.

3.2.1. High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for assessing the purity of non-volatile organic compounds. For

chiral compounds like (S)-2-Amino-3,3-diphenylpropan-1-ol, chiral HPLC can be used to

determine the enantiomeric excess (ee).

General HPLC Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column for purity analysis or a chiral column (e.g., based on

cellulose or amylose derivatives) for enantiomeric excess determination.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent (e.g., acetonitrile or methanol), run in either isocratic or gradient mode.

Detection: UV detection at a wavelength where the phenyl groups absorb (e.g., around 254

nm).

Sample Preparation: The sample is dissolved in a suitable solvent, typically the mobile

phase, and filtered before injection.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for structural elucidation.

¹H NMR: Provides information about the number and types of protons in the molecule and

their connectivity.

¹³C NMR: Provides information about the carbon skeleton of the molecule.

3.2.3. Mass Spectrometry (MS)

MS is used to determine the molecular weight of the compound and can provide information

about its structure through fragmentation patterns.
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Analytical Workflow

Sample Preparation

Analysis

Data Interpretation

Synthesized Product

Dissolution in
Appropriate Solvent

HPLC Analysis
(Purity & ee)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(Molecular Weight)

Purity Assessment Structural Confirmation

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of the compound.

Signaling Pathways and Applications
There is currently no specific information available in the public domain linking (S)-2-Amino-
3,3-diphenylpropan-1-ol to particular signaling pathways. However, chiral amino alcohols are

an important class of compounds in drug discovery and development. They are often used as

intermediates in the synthesis of more complex molecules with biological activity. The structural

motifs present in this compound could potentially interact with various biological targets, but

this would require experimental investigation.

Conclusion
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(S)-2-Amino-3,3-diphenylpropan-1-ol is a chiral building block with potential applications in

organic synthesis and medicinal chemistry. While detailed experimental data for this specific

compound is limited, its properties and behavior can be inferred from general principles of

organic chemistry and the known characteristics of similar amino alcohols. Further

experimental work is necessary to fully characterize this compound and explore its potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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